Cas no 439095-99-5 (5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one)

• Product Name: 5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one
• CAS No: 439095-99-5
• MF: C₁₈H₁₅F₃N₂O₄S
• MW: 412.382913827896
• CID: 5225818
• Update Time: 2026-03-07

5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-4-[(PHENYLSULFONYL)METHYL]-1-[4-(TRIFLUOROMETHOXY)PHENYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• 4-[(benzenesulfonyl)methyl]-5-methyl-1-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-imidazol-2-one
• 2H-Imidazol-2-one, 1,3-dihydro-5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-
• 5-(benzenesulfonylmethyl)-4-methyl-3-[4-(trifluoromethoxy)phenyl]-1H-imidazol-2-one
• 5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one

• Inchi： 1S/C18H15F3N2O4S/c1-12-16(11-28(25,26)15-5-3-2-4-6-15)22-17(24)23(12)13-7-9-14(10-8-13)27-18(19,20)21/h2-10H,11H2,1H3,(H,22,24)
• InChI Key： YSCZCNXKYOIMTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1=C(C)N(C2C=CC(=CC=2)OC(F)(F)F)C(N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 716
• XLogP3: 3.2
• Topological Polar Surface Area: 84.1

Additional information on 5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one

5-Methyl-4-[(Phenylsulfonyl)methyl]-1-[4-(Trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one: A Comprehensive Overview

The compound with CAS No. 439095-99-5, named 5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazolones, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a central imidazolone ring system, substituted with a methyl group at position 5, a phenylsulfonylmethyl group at position 4, and a 4-trifluoromethoxyphenyl group at position 1. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of imidazolone derivatives in medicinal chemistry due to their ability to act as scaffolds for drug development. The phenylsulfonyl group in this compound is particularly interesting as it can act as a bioisostere for other functional groups, offering potential for modulation of pharmacokinetic properties. Additionally, the presence of the trifluoromethoxyphenyl group introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazolone core. This is followed by selective substitution reactions to introduce the desired functional groups. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of the final product. The use of microwave-assisted synthesis has also been reported in recent studies, demonstrating its efficiency in accelerating reaction times while maintaining high product quality.

In terms of applications, 5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one has shown promise as an intermediate in the synthesis of bioactive compounds. Its structure makes it an ideal candidate for further functionalization to target specific biological pathways. For instance, studies have indicated that this compound could serve as a precursor for developing inhibitors of certain enzymes or receptors involved in disease states such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have also enabled detailed studies of this compound's electronic structure and molecular interactions. Quantum mechanical calculations have provided insights into its π-conjugation patterns and charge distribution, which are critical factors influencing its reactivity and selectivity in chemical reactions. These findings have been instrumental in guiding experimental efforts toward fine-tuning the molecule's properties for specific applications.

The trifluoromethoxyphenyl substituent in this compound has been a focal point of recent research due to its unique electronic effects. Trifluoromethoxy groups are known to enhance both lipophilicity and metabolic stability, making them valuable in drug design. Studies have shown that this substituent can significantly influence the molecule's absorption and distribution profiles, thereby impacting its therapeutic potential.

In conclusion, 5-methyl-4-[(phenylsulfonyl)methyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one represents a cutting-edge example of how modern organic chemistry is pushing the boundaries of molecular design. Its complex structure and versatile functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in chemical science.